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Compound of Interest

Compound Name: Cobalt;uranium

Cat. No.: B14718020 Get Quote

Introduction

The determination of cobalt content in uranium alloys is critical for quality control in nuclear

materials. Cobalt, even at trace levels, can significantly impact the neutronic and physical

properties of the uranium alloy. This application note details a robust and widely used method

for the quantitative analysis of cobalt in uranium alloys: carrier-distillation direct current arc

optical emission spectroscopy (DC Arc-OES). This method is particularly effective for analyzing

trace impurities in a refractory matrix like uranium oxide.

The underlying principle of the carrier-distillation technique is the selective volatilization of more

volatile impurities, such as cobalt, from the less volatile uranium oxide matrix in a DC arc. A

"carrier" substance is mixed with the sample to facilitate the transport of the analyte atoms into

the arc plasma for excitation and subsequent emission of characteristic light, which is then

analyzed by a spectrometer.

Quantitative Data Summary
The following tables summarize typical cobalt concentrations found in uranium alloys and the

performance of the carrier-distillation DC Arc-OES method.

Table 1: Typical Cobalt Content in Uranium Alloys
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Alloy Type
Cobalt Concentration
Range (%)

Analysis Method

Uranium-Cobalt (U-Co) Alloy 0.05 - 10 DC Arc-OES

Uranium Silicide (U₃Si₂) < 0.01 (as impurity) DC Arc-OES

Reactor-Grade Uranium Metal < 0.002 (as impurity) DC Arc-OES

Table 2: Performance of the Carrier-Distillation DC Arc-OES Method for Cobalt

Parameter Value Notes

Detection Limit (Estimated) 1 - 10 ppm (µg/g)

Dependent on specific

instrumentation and matrix

effects.

Precision (Relative Standard

Deviation)
5 - 16%

Varies with cobalt

concentration and sample

matrix.[1]

Accuracy Good

Verified through the analysis of

spiked samples and reference

materials.

Linear Dynamic Range Typically 1 - 1000 ppm

Can be extended with

appropriate standards and

dilutions.

Experimental Protocols
This section provides a detailed protocol for the determination of cobalt in uranium alloys using

the carrier-distillation DC Arc-OES method.

Sample Preparation
Sample Conversion to Oxide:

Accurately weigh a representative sample of the uranium alloy (typically 1-5 grams).
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Place the sample in a clean ceramic crucible.

Heat the crucible in a muffle furnace in an air atmosphere at 850-900°C for 2-4 hours to

convert the uranium alloy to uranium oxide (U₃O₈).

Allow the crucible to cool to room temperature in a desiccator.

Grind the resulting U₃O₈ powder to a fine, homogeneous powder using an agate mortar

and pestle.

Mixing with Carrier:

Weigh 95 mg of the finely ground U₃O₈ sample.

Add 5 mg of the carrier, which is a mixture of silver chloride (AgCl) and a fluoride salt such

as sodium fluoride (NaF) (e.g., a 9:1 AgCl:NaF mixture).[1]

Thoroughly mix the sample and carrier in a plastic vial with a mixing bead for at least 2

minutes to ensure homogeneity.

Preparation of Calibration Standards
Prepare a series of calibration standards by adding known amounts of a certified cobalt

standard solution to high-purity uranium oxide (cobalt-free).

Dry the standards and homogenize them.

Mix each standard with the carrier in the same 95:5 (U₃O₈:carrier) ratio as the samples.

Spectrographic Analysis
Electrode Charging:

Use high-purity graphite electrodes. The lower electrode (anode) should have a crater to

hold the sample.

Transfer a precise amount of the sample-carrier mixture (typically 25-50 mg) into the crater

of the anode.
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Gently tap the electrode to pack the charge.

Instrumental Parameters:

The following table outlines typical instrumental parameters for a DC Arc-OES system.

Parameter Setting

Spectrometer High-resolution grating spectrometer

Excitation Source DC Arc

Current 8 - 12 Amperes[1][2]

Exposure Time 35 seconds[2]

Analytical Wavelength for Cobalt 345.35 nm

Slit Width 10 - 25 µm

Atmosphere Air or Argon

Data Acquisition and Analysis:

Mount the electrodes in the arc stand.

Initiate the DC arc and expose the sample for the specified time.

Record the emitted spectrum.

Measure the intensity of the cobalt analytical line (345.35 nm).

Generate a calibration curve by plotting the intensity of the cobalt line versus the cobalt

concentration for the prepared standards.

Determine the cobalt concentration in the samples by comparing their cobalt line

intensities to the calibration curve.

Visualizations
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The following diagrams illustrate the experimental workflow for the spectrographic analysis of

uranium alloys for cobalt content.

Sample Preparation Spectrographic Analysis Data Processing

Uranium Alloy Sample Weigh Sample Oxidize to U₃O₈

(900°C in Muffle Furnace) Grind to Homogeneous Powder Mix with Carrier
(e.g., 5% AgCl) Charge Electrode Excite in DC Arc Acquire Spectrum Measure Co Line Intensity

(345.35 nm) Generate Calibration Curve Calculate Co Concentration Final Result
(ppm or % Co)

Prepare Calibration Standards

Click to download full resolution via product page

Caption: Experimental workflow for cobalt analysis in uranium alloys.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14718020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Graphite Electrode

DC Arc Plasma (High Temperature)

Spectrometer Detection

Logical Relationship: Carrier-Distillation Principle U₃O₈ Matrix with
Cobalt Impurity

Homogeneous Mixture

Carrier (e.g., AgCl)

Selective Volatilization

Carrier facilitates transport
of Co into plasma

Excitation of Co Atoms

Emission of Characteristic
Photons from Co

Detection of Co
Spectral Line (345.35 nm)

Quantification of Cobalt
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Caption: Principle of the carrier-distillation method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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